Cas no 1021055-66-2 (N-(6-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)benzamide)

• Product Name: N-(6-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)benzamide
• CAS No: 1021055-66-2
• MF: C₂₃H₂₃N₅O₂S
• MW: 433.52602314949
• CID: 6242438
• PubChem ID: 42111583
• Update Time: 2024-01-14

N-(6-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}pyridazin-3-yl)benzamide
• 1021055-66-2
• N-[6-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanylpyridazin-3-yl]benzamide
• AKOS024499437
• VU0636696-1
• N-(6-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)pyridazin-3-yl)benzamide
• F5126-0068

• Inchi： 1S/C23H23N5O2S/c29-22(28-15-13-27(14-16-28)19-9-5-2-6-10-19)17-31-21-12-11-20(25-26-21)24-23(30)18-7-3-1-4-8-18/h1-12H,13-17H2,(H,24,25,30)
• InChI Key： BAJJBWPBRGCACH-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(NC(C2C=CC=CC=2)=O)N=N1)CC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 433.15724617g/mol
• Monoisotopic Mass: 433.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines